Phosphoteric T-C6

• CAS No.: 143180-18-1
• Product Name: Phosphoteric T-C6
• Molecular Formula: C21H36N7O16P3S
• Molecular Weight: 767.5 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] hydrogen phosphate
• Standard InChI: InChI=1S/C21H36N7O16P3S/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35)/t11-,14-,15-,16+,20-/m1/s1
• Standard InChIKey: RGJOEKWQDUBAIZ-IBOSZNHHSA-N
• Isomeric SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCS)O
• SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCS)O
• Canonical SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCS)O
• Physical Description: Solid
• Description: Coenzyme A is a coenzyme containing pantothenic acid, adenosine 3-phosphate 5-pyrophosphate, and cysteamine; involved in the transfer of acyl groups, notably in transacetylations.; coenzyme A, also known as CoA or koenzym a, belongs to the class of organic compounds known as coenzyme a and derivatives. These are derivative of vitamin B5 containing a 4'-phosphopantetheine moiety attached to a diphospho-adenosine. coenzyme A is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). coenzyme A has been found in human skeletal muscle and adipose tissue tissues. coenzyme A can be found anywhere throughout the human cell, such as in mitochondria, lysosome, cytoplasm, and nucleus. In humans, coenzyme A is involved in cardiolipin biosynthesis CL(i-14:0/i-13:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(a-13:0/i-14:0/i-15:0/i-14:0) pathway, cardiolipin biosynthesis CL(a-13:0/i-19:0/i-16:0/i-24:0) pathway, and cardiolipin biosynthesis CL(i-12:0/18:2(9Z, 11Z)/i-21:0/i-16:0) pathway. coenzyme A is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(18:3(6Z, 9Z, 12Z)/22:2(13Z, 16Z)/18:4(6Z, 9Z, 12Z, 15Z)) pathway, de novo triacylglycerol biosynthesis TG(i-20:0/i-19:0/19:0) pathway, de novo triacylglycerol biosynthesis TG(i-21:0/16:0/i-24:0) pathway, and de novo triacylglycerol biosynthesis TG(15:0/24:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway.; Coenzyme A is a thiol comprising a panthothenate unit in phosphoric anhydride linkage with a 3',5'-adenosine diphosphate unit; and an aminoethanethiol unit. It has a role as an Escherichia coli metabolite, a mouse metabolite and a coenzyme. It derives from an ADP. It is a conjugate acid of a coenzyme A(4-).
• Synonyms: CoA; CoASH; Coenzyme A
• PubChem Compound: 87642
• Last Modified: Nov 11 2021